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Compound of Interest

Compound Name: Methyl 2-amino-5-chloronicotinate

Cat. No.: B1316219 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This document provides a concise technical overview of Methyl 2-amino-5-
chloronicotinate, focusing on its molecular weight and chemical formula.

Physicochemical Data
The essential molecular details of Methyl 2-amino-5-chloronicotinate are summarized in the

table below. This information is critical for a variety of experimental and theoretical applications,

from reaction stoichiometry to spectroscopic analysis. It is worth noting that this compound may

also be referred to as Methyl 5-amino-2-chloronicotinate.

Parameter Value Reference

Molecular Formula C₇H₇ClN₂O₂ [1]

Molecular Weight 186.6 g/mol [1]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical name and its

fundamental molecular properties.
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Figure 1: Relationship between the chemical compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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